Cas no 1037816-85-5 (3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid)
1037816-85-5 structure
Product Name:3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid
CAS No:1037816-85-5
MF:C16H12N2O2
MW:264.278683662415
MDL:MFCD05170072
CID:1025315
PubChem ID:3880862
Update Time:2025-04-20
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid
- 5-([1,1'-Biphenyl]-4-yl)-1H-pyrazole-3-carboxylic acid
- 5-(4-phenylphenyl)-2H-pyrazole-3-carboxylic Acid
- AC1MYF7A
- ANW-45008
- CTK7J0813
- F1967-0137
- MolPort-003-823-778
- MolPort-007-995-575
- 3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid
- DS-2028
- AMY32313
- 3-(4-phenylphenyl)-1H-pyrazole-5-carboxylic acid
- AKOS005207381
- AKOS009122249
- 1037816-85-5
- MFCD05170072
- DB-001740
- 5-Biphenyl-4-yl-1H-pyrazole-3-carboxylicacid
- DTXSID90397734
- 5-{[1,1'-biphenyl]-4-yl}-1H-pyrazole-3-carboxylic acid
- EN300-236320
- 5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid
-
- MDL: MFCD05170072
- Inchi: 1S/C16H12N2O2/c19-16(20)15-10-14(17-18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,17,18)(H,19,20)
- InChI Key: ASSWJYJXKAHOPX-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC(=CC=2)C2C=CC=CC=2)=NN1)=O
Computed Properties
- Exact Mass: 264.08996
- Monoisotopic Mass: 264.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 595.0±38.0 °C at 760 mmHg
- Flash Point: 313.7±26.8 °C
- PSA: 65.98
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188806-5g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95+% | 5g |
$491 | 2021-08-05 | |
| Chemenu | CM188806-10g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95+% | 10g |
$859 | 2021-08-05 | |
| Chemenu | CM188806-5g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95%+ | 5g |
$349 | 2023-02-03 | |
| abcr | AB423026-1 g |
5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 1g |
€212.00 | 2023-04-24 | ||
| abcr | AB423026-5 g |
5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 5g |
€590.90 | 2023-04-24 | ||
| Fluorochem | 212399-250mg |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95% | 250mg |
£108.00 | 2022-03-01 | |
| Fluorochem | 212399-1g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95% | 1g |
£269.00 | 2022-03-01 | |
| Fluorochem | 212399-5g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95% | 5g |
£808.00 | 2022-03-01 | |
| Chemenu | CM188806-10g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95%+ | 10g |
$529 | 2023-02-03 | |
| TRC | B412980-50mg |
5-Biphenyl-4-yl-1h-pyrazole-3-carboxylic Acid |
1037816-85-5 | 50mg |
$ 50.00 | 2022-06-07 |
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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